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Compound of Interest

Compound Name: Carbamoyl peroxide

Cat. No.: B14613458 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel, including researchers, scientists, and drug

development professionals, who handle Carbamoyl peroxide (also known as Urea peroxide or

Carbamide peroxide). Adherence to these guidelines is critical to ensure a safe laboratory

environment.

Chemical Profile and Hazards:

Carbamoyl peroxide is a solid adduct of urea and hydrogen peroxide.[1][2] It is a strong

oxidizing agent and may intensify fire or cause a fire upon contact with combustible materials.

[3][4][5] It is also known to cause skin irritation and severe eye damage.[3][4][5][6]
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Property[3] Data

Physical State Solid, White Crystalline Powder or Tablets

Molecular Formula CH₆N₂O₃

Molecular Weight 94.07 g/mol

Melting Point 75 - 85 °C / 167 - 185 °F

Solubility Readily soluble in water

Stability

Decomposes with moisture and heat. Stable at

room temperature when dry. Best stored at low

temperatures.[7]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling Carbamoyl
peroxide.

Equipment Specification

Eye Protection
Chemical safety goggles or a face shield are

required.[6][8][9]

Hand Protection
Chemical-resistant gloves (e.g., rubber gloves)

must be worn.[6][8]

Body Protection

A chemical-resistant apron or lab coat should be

worn.[8][9] Long-sleeved clothing is necessary

to prevent skin contact.[8]

Respiratory Protection

In case of insufficient ventilation or when dust is

generated, a NIOSH/MSHA approved respirator

or an effective dust mask should be used.[3][8]

[9]

Operational Plan: Step-by-Step Handling Procedures
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This section outlines the procedural workflow for the safe handling of Carbamoyl peroxide in a

laboratory setting.

1. Preparation and Engineering Controls:

Ensure adequate ventilation, such as working in a chemical fume hood, especially in

confined areas.[8][9]

An eyewash station and safety shower must be readily accessible.[4][10]

Keep the work area clear of combustible materials such as wood, paper, and oil.[4][8]

Remove all sources of ignition, including heat, sparks, and open flames.[3][8]

2. Handling:

Avoid breathing dust or vapors.[8][11]

Prevent contact with skin and eyes.[6][8]

Wash hands thoroughly after handling.[4][5][8]

Do not eat, drink, or smoke in the handling area.[8][9]

Use non-sparking tools for handling.[5]

3. Storage:

Store in a tightly closed, light-resistant container in a cool, dry, and well-ventilated place.[4][8]

Refrigeration (2-8°C) is recommended.[4][8]

Store away from incompatible materials, including combustible materials, reducing agents,

powdered metals, and heavy metal salts.[4][8]

Do not store near food and drink.[5]

4. Spill Response:

In case of a spill, immediately evacuate the area and alert others.
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Wear appropriate PPE before attempting to clean up.[8]

For small spills, sweep up the solid material and place it in a suitable, labeled container for

disposal.[4][8] Do not use combustible materials like paper towels for cleanup.[8]

For large spills, contain the spill with inert materials like sand or vermiculite.[11] Do not use

sawdust or other organic absorbents.[11]

Prevent the spilled material from entering drains or waterways.[8][10]

Thoroughly clean the contaminated surface with plenty of water.[5]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of Carbamoyl peroxide waste is crucial to prevent environmental

contamination and safety hazards.

1. Waste Collection:

Collect waste Carbamoyl peroxide and contaminated materials in a designated, properly

labeled, and closed container.[3]

2. Waste Classification:

Carbamoyl peroxide waste is classified as hazardous waste.[3]

3. Disposal Procedure:

Dispose of the waste through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.[3][5]

Do not dispose of Carbamoyl peroxide down the drain or in the regular trash.[5][10]

Contaminated packaging should also be treated as hazardous waste and disposed of

accordingly.[3][5]

Visual Workflow for Handling Carbamoyl Peroxide
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Carbamoyl Peroxide Handling and Disposal Workflow
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Caption: Logical workflow for the safe handling and disposal of Carbamoyl peroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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